Ethyl (2-chloro-6-fluorophenyl)acetoacetate

• Molecular Formula: C12H12ClFO3
• Molecular Weight: 258.67 g/mol
• IUPAC Name: ethyl 4-(2-chloro-6-fluorophenyl)-3-oxobutanoate
• InChI: InChI=1S/C12H12ClFO3/c1-2-17-12(16)7-8(15)6-9-10(13)4-3-5-11(9)14/h3-5H,2,6-7H2,1H3
• InChI Key: SDKWCBFFYZMDAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CC1=C(C=CC=C1Cl)F

Description

Ethyl (2-chloro-6-fluorophenyl)acetoacetate is a useful research compound. Its molecular formula is C12H12ClFO3 and its molecular weight is 258.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a mixture of 9.6 g of sodium hydride (60% in oil) and 200 ml of tetrahydrofuran, 21.7 g of ethyl 2-chloro-6-fluorophenylacetate were added dropwise under reflux. Then, a solution of 12.3 g of acetic anhydride in 40 ml tetrahydrofuran was added thereto and refluxed under heating for 10 hours. The reaction mixture was cooled, poured into iced dil. hydrochloric acid and extracted with t-butyl methyl ether. The organic layer was washed with dil. hydrochloric acid, aqueous saturated sodium bicarbonate solution, dil. hydrochloric acid and water, subsequently, dried over sodium sulfate and concentrated. The residue was subjected to silica gel column chromatography to give 9.27 g of ethyl (2-chloro-6-fluorophenyl)acetoacetate.